2-Chloro-N-[(3-formylphenyl)methyl]acetamide

• Molecular Formula: C10H10ClNO2
• Molecular Weight: 211.64 g/mol
• IUPAC Name: 2-chloro-N-[(3-formylphenyl)methyl]acetamide
• InChI: InChI=1S/C10H10ClNO2/c11-5-10(14)12-6-8-2-1-3-9(4-8)7-13/h1-4,7H,5-6H2,(H,12,14)
• InChI Key: SVZWHHOGIXXKEO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C=O)CNC(=O)CCl

Description

Nomenclature and IUPAC Classification

The compound 2-Chloro-N-[(3-formylphenyl)methyl]acetamide is systematically named according to International Union of Pure and Applied Chemistry (IUPAC) guidelines. Its structure consists of an acetamide backbone (CH3CONH2) modified by a chlorine atom at the α-carbon and a benzyl group substituted with a formyl moiety at the para position of the aromatic ring. The IUPAC name reflects these substituents:

• 2-Chloro : Indicates a chlorine atom attached to the second carbon of the acetamide chain.
• N-[(3-formylphenyl)methyl] : Specifies a benzyl group (phenylmethyl) bound to the nitrogen atom of the acetamide, with a formyl group (-CHO) at the third position of the phenyl ring.

The molecular formula is C10H10ClNO2 , with a molecular weight of 211.64 g/mol . The CAS registry number 2060051-63-8 uniquely identifies this compound in chemical databases.

Structural and Molecular Features

• Core structure : Acetamide derivative with a chlorine atom at the α-position.
• N-substituent : 3-formylbenzyl group, introducing both aromatic and aldehyde functionalities.
• Key functional groups : Amide, chloro, and formyl groups, which confer reactivity and potential for further chemical modifications.

Property	Value/Description	Source
Molecular Formula	C10H10ClNO2
Molecular Weight	211.64 g/mol
CAS Registry Number	2060051-63-8
SMILES Notation	O=C(NCC1=CC=CC(C=O)=C1)CCl

Historical Context in Acetamide Derivative Research

Chloroacetamide derivatives have long been recognized as versatile intermediates in organic synthesis and medicinal chemistry. The parent compound, chloroacetamide (ClCH2CONH2) , was first synthesized in the early 20th century via ammonolysis of chloroacetic acid esters. Its reactivity—stemming from the electron-withdrawing chlorine atom—enables nucleophilic substitution and condensation reactions, making it a cornerstone for developing biologically active molecules.

The introduction of aromatic substituents, such as benzyl groups, marked a significant advancement in acetamide chemistry. For example, N-benzyl-2-chloroacetamide (CAS 2564-06-9) emerged as a key intermediate for synthesizing piperazine derivatives and metal coordination complexes. These modifications enhanced solubility and enabled targeted interactions with biological receptors.

The addition of a formyl group to the benzyl ring in 2-Chloro-N-[(3-formylphenyl)methyl]acetamide represents a more recent innovation. This aldehyde functionality expands synthetic utility by enabling Schiff base formation, reductive amination, and cyclization reactions. Such structural evolution aligns with trends in drug discovery, where multifunctional intermediates are critical for generating compound libraries.

Position Within Chlorinated Benzamide Chemical Space

Chlorinated benzamides occupy a distinct niche in organochlorine chemistry, balancing reactivity with stability. Compared to simpler analogues like 2-chloro-N-(3-methylphenyl)acetamide (CAS 296325), the 3-formylbenzyl substituent in 2-Chloro-N-[(3-formylphenyl)methyl]acetamide introduces three key attributes:

• Enhanced polarity : The formyl group increases hydrophilicity, potentially improving solubility in polar solvents.
• Reactive site : The aldehyde moiety serves as a handle for covalent modifications, such as hydrazone or oxime formation.
• Steric effects : The benzyl group’s bulk influences conformational flexibility, which may impact binding interactions in biological systems.

This compound bridges gaps between classical chlorinated acetamides and modern aromatic aldehydes, offering a unique profile for applications in:

• Pharmaceutical synthesis : As a precursor to neurologically active compounds.
• Materials science : In polymer crosslinking or metal-organic framework (MOF) design.
• Chemical biology : For probe development via site-specific conjugation.

Its structural complexity places it at the intersection of small-molecule drug design and advanced organic synthesis, underscoring its relevance in contemporary research.

Preparation Methods

Chemical Structure and Properties

2-Chloro-N-[(3-formylphenyl)methyl]acetamide is an acetamide derivative where the acetamide moiety is substituted with a 2-chloro group and N-substituted by a (3-formylphenyl)methyl group. The presence of the formyl group on the phenyl ring introduces additional reactivity and synthetic challenges.

Preparation Methods Analysis

General Synthetic Strategy

The synthesis of 2-Chloro-N-[(3-formylphenyl)methyl]acetamide typically involves the acylation of the corresponding amine derivative with a chloroacetyl chloride or related activated acyl intermediates. The key steps include:

• Preparation or procurement of the amine precursor, 3-(aminomethyl)benzaldehyde or a related derivative.
• Activation of chloroacetic acid to chloroacetyl chloride.
• Nucleophilic substitution/acylation of the amine with chloroacetyl chloride under controlled conditions.
• Purification and isolation of the target compound.

Detailed Synthetic Routes

Acylation Using Chloroacetyl Chloride

A common and effective method for preparing chloroacetamide derivatives is the reaction of the corresponding amine with chloroacetyl chloride. This method is well-documented for similar compounds and can be adapted for the target molecule.

• Step 1: Activation of Chloroacetic Acid
  Chloroacetic acid is converted into chloroacetyl chloride using reagents such as thionyl chloride (SOCl₂). This activation facilitates the acylation step by generating a more reactive acyl chloride intermediate.
  Example:
  $$
  \text{ClCH}2\text{COOH} + \text{SOCl}2 \rightarrow \text{ClCH}2\text{COCl} + \text{SO}2 + \text{HCl}
  $$

• Step 2: Acylation of 3-(Aminomethyl)benzaldehyde
  The amine is dissolved in anhydrous tetrahydrofuran (THF) or another inert solvent, often in the presence of a base such as triethylamine (TEA) to neutralize the released HCl. The chloroacetyl chloride is added dropwise at low temperature (0–5 °C) to control the reaction rate and avoid side reactions. The mixture is stirred for several hours (typically 12–16 h) at room temperature or slightly elevated temperature to complete the reaction.
  After completion, the reaction mixture is quenched, and the product is isolated by filtration or extraction, followed by recrystallization.

• Yields and Purity
  This method typically affords yields in the range of 70–90%, with high purity after recrystallization.
  Supporting data from similar compounds:

  Compound	Yield (%)	Reaction Conditions	Purification Method
  2-Chloro-N-(methylsulfonyl)acetamide	74–94	Reflux in butyl acetate or ethyl acetate, 8–12 h	Filtration, recrystallization
  N-(3-Cyanothiophen-2-yl)-2-(thiophen-2-yl)acetamide	~85	Room temp, THF, 15 h	Filtration, crystallization

  These data indicate that similar acylation conditions are effective for chloroacetamide derivatives.

Palladium-Catalyzed Coupling (Alternative Method)

A palladium-catalyzed method has been reported for related compounds such as 2-chloro-N-phenylacetamide, involving palladium acetate, 2,2'-bipyridine as ligand, and boron trifluoride etherate in toluene at 120 °C for 24 h. Although this method is more complex, it can be adapted for the preparation of N-substituted chloroacetamides when direct acylation is challenging.

• Reaction Conditions:
  • Catalyst: Palladium acetate (1.3 mg)
  • Ligand: 2,2'-bipyridine (0.9 mg)
  • Acid additive: Pivalic acid (40.9 mg)
  • Boron trifluoride etherate (42.6 mg)
  • Solvent: Toluene (2 mL)
  • Temperature: 120 °C
  • Time: 24 h
• Yield: Approximately 81% pure product obtained after conventional workup.

This method is more suitable for aromatic amines with substituents that may interfere with direct acylation.

Reaction Monitoring and Purification

• Monitoring: Thin-layer chromatography (TLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used to monitor reaction progress.
• Purification: Recrystallization from solvents such as ethanol, ethyl acetate, or a mixture with petroleum ether is standard. Column chromatography may be employed for further purification if necessary.

Summary Table of Preparation Methods

Method	Key Reagents/Conditions	Yield (%)	Notes
Acylation with chloroacetyl chloride	3-(Aminomethyl)benzaldehyde, TEA, THF, 0–5 °C to RT, 12–16 h	70–90	Straightforward, high purity, scalable
Palladium-catalyzed coupling	Pd(OAc)₂, 2,2'-bipyridine, BF₃·OEt₂, toluene, 120 °C, 24 h	~81	Suitable for aromatic amines, more complex

Chemical Reactions Analysis

Types of Reactions

2-Chloro-N-[(3-formylphenyl)methyl]acetamide can undergo various chemical reactions, including:

Nucleophilic substitution: The chloro group can be replaced by other nucleophiles such as amines, thiols, or alkoxides.

Oxidation: The formyl group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: The formyl group can be reduced to a hydroxymethyl group using reducing agents like sodium borohydride or lithium aluminum hydride.

Common Reagents and Conditions

Nucleophilic substitution: Reagents such as amines, thiols, or alkoxides in the presence of a base like sodium hydroxide or potassium carbonate.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide in acidic or basic conditions.

Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride in anhydrous solvents.

Major Products Formed

Nucleophilic substitution: Formation of substituted acetamides.

Oxidation: Formation of 2-Chloro-N-[(3-carboxyphenyl)methyl]acetamide.

Reduction: Formation of 2-Chloro-N-[(3-hydroxymethylphenyl)methyl]acetamide.

Scientific Research Applications

2-Chloro-N-[(3-formylphenyl)methyl]acetamide has a wide range of applications in scientific research, including:

Chemistry: Used as an intermediate in the synthesis of various organic compounds and pharmaceuticals.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development and as a building block for active pharmaceutical ingredients.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Chloro-N-[(3-formylphenyl)methyl]acetamide involves its interaction with specific molecular targets and pathways. The formyl group can form covalent bonds with nucleophilic sites on proteins or enzymes, potentially inhibiting their activity. Additionally, the chloro group can participate in nucleophilic substitution reactions, leading to the formation of new compounds with different biological activities. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Chloroacetamide Derivatives

Structural and Conformational Differences

Chloroacetamides vary based on substituents on the aromatic ring or the alkyl chain, influencing their conformational preferences, intermolecular interactions, and reactivity. Below is a comparative analysis:

Compound	Substituents	Molecular Weight (g/mol)	Conformation (N–H Bond)	Hydrogen Bonding	Key Evidence
2-Chloro-N-(3-methylphenyl)acetamide	meta-methyl	183.63	Syn to methyl group	Dual N–H⋯O chains along a-axis
2-Chloro-N-(3-chlorophenyl)acetamide	meta-chloro	204.06	Anti to chloro substituent	N–H⋯O chains along a-axis
2-Chloro-N-(3-nitrophenyl)acetamide	meta-nitro	214.60	Anti to nitro group	Not explicitly reported
2-Chloro-N-(2,4-dichlorophenyl)acetamide	2,4-dichloro	237.48	Anti to substituents	N–H⋯O interactions in columns
2-Chloro-N-[(2,4-dichlorophenyl)methyl]acetamide	2,4-dichloro-benzyl	267.96	Not reported	Used in anticonvulsant synthesis
Target Compound	3-formylbenzyl	223.66 (calculated)	Predicted: Syn/anti	Likely N–H⋯O networks	N/A

Key Observations :

• Substituent Effects : Electron-withdrawing groups (e.g., nitro, chloro) induce anti-conformations of the N–H bond relative to the substituent, while electron-donating groups (e.g., methyl) favor syn conformations . The formyl group (electron-withdrawing) in the target compound may adopt an anti conformation, similar to nitro or chloro analogs.
• Hydrogen Bonding : All analogs exhibit intermolecular N–H⋯O hydrogen bonding, stabilizing crystal packing. For example, 2-chloro-N-(3-methylphenyl)acetamide forms infinite diagonal chains via dual hydrogen bonds .

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for preparing 2-Chloro-N-[(3-formylphenyl)methyl]acetamide, and how do reaction conditions influence yield?

• Methodology : The compound can be synthesized via nucleophilic substitution between 2-chloroacetyl chloride and 3-formylbenzylamine. Key parameters include maintaining anhydrous conditions (e.g., using dry dichloromethane), controlling temperature (0–5°C to minimize side reactions), and employing a base like triethylamine to neutralize HCl byproducts . Purification typically involves column chromatography (silica gel, ethyl acetate/hexane gradient). Yield optimization requires strict stoichiometric ratios (1:1.2 molar ratio of amine to acyl chloride) and inert atmospheres to prevent hydrolysis .

Q. How is the molecular conformation of 2-Chloro-N-[(3-formylphenyl)methyl]acetamide characterized in the solid state?

• Methodology : Single-crystal X-ray diffraction (SC-XRD) is the gold standard. The compound’s amide N–H bond often adopts a syn conformation relative to substituents on the aromatic ring, as seen in analogous acetamides like 2-chloro-N-(3-methylphenyl)acetamide. Intermolecular N–H⋯O hydrogen bonds form infinite chains, influencing crystal packing . Computational tools (e.g., density functional theory) can validate experimental bond lengths and angles, with deviations <0.03 Å indicating reliable data .

Q. What spectroscopic techniques are used to confirm the identity and purity of this compound?

• Methodology :

• FTIR : Confirm the presence of amide C=O (~1650 cm⁻¹), N–H stretch (~3300 cm⁻¹), and formyl C=O (~1700 cm⁻¹) .
• NMR : $^1$H NMR shows resonances for the formyl proton (~10.0 ppm), aromatic protons (7.4–8.2 ppm), and methylene groups adjacent to chlorine (~4.2 ppm). $^{13}$C NMR identifies the carbonyl carbons (amide: ~165 ppm; formyl: ~190 ppm) .
• Mass Spectrometry : High-resolution MS (HRMS) confirms the molecular ion [M+H]⁺ and fragments like [C$_7$H$_6$O]⁺ from formylphenyl cleavage .

Advanced Research Questions

Q. How do substituent effects on the phenyl ring influence the compound’s reactivity in nucleophilic substitution reactions?

• Methodology : The electron-withdrawing formyl group at the meta position enhances the electrophilicity of the chloroacetamide moiety, facilitating nucleophilic attacks (e.g., by amines or thiols). Kinetic studies using HPLC or $^{19}$F NMR (if fluorine-containing nucleophiles are used) can track reaction progress. Compare with analogs like 2-chloro-N-(3-nitrophenyl)acetamide, where nitro groups further accelerate substitution rates . Contradictions in reactivity data may arise from steric hindrance or solvent polarity effects, requiring multivariate analysis .

Q. What strategies resolve contradictions in biological activity data for this compound, such as inconsistent enzyme inhibition results?

• Methodology :

• Assay Validation : Ensure consistent enzyme sources (e.g., recombinant vs. tissue-extracted proteins) and buffer conditions (pH, ionic strength).
• Dose-Response Analysis : Use nonlinear regression models (e.g., Hill equation) to calculate IC$_{50}$ values. For example, discrepancies in antimicrobial activity against Klebsiella pneumoniae may stem from variations in bacterial strain resistance profiles .
• Molecular Docking : Simulate binding modes with target proteins (e.g., kinases) to identify critical interactions, such as hydrogen bonds with the formyl group or hydrophobic contacts with the chloroacetamide chain .

Q. How can intermolecular interactions of this compound be leveraged in materials science applications?

• Methodology : The dual hydrogen-bonding capability (amide N–H⋯O and formyl O⋯H–N) enables self-assembly into supramolecular frameworks. Thermal analysis (TGA/DSC) and powder XRD assess stability and crystallinity. Compare with structurally similar compounds like 2-chloro-N-(2,4-dimethylphenyl)acetamide, where methyl groups disrupt hydrogen-bonded networks, reducing thermal stability .

Q. What mechanistic insights explain its synergistic effects with antibiotics like ciprofloxacin?

• Methodology : Checkerboard assays determine fractional inhibitory concentration (FIC) indices. For example, 2-chloro-N-[(3-formylphenyl)methyl]acetamide may disrupt bacterial efflux pumps or biofilm formation, enhancing ciprofloxacin uptake. Flow cytometry with membrane-potential dyes (e.g., DiBAC$_4$) can quantify membrane disruption . Contrast with non-synergistic analogs (e.g., lacking the formyl group) to isolate critical functional groups .